Cas no 1337798-65-8 (4-bromo-2-(pyrrolidin-2-yl)phenol)

• Product Name: 4-bromo-2-(pyrrolidin-2-yl)phenol
• CAS No: 1337798-65-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6180460
• PubChem ID: 77131878
• Update Time: 2025-06-11

4-bromo-2-(pyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(pyrrolidin-2-yl)phenol
• 1337798-65-8
• EN300-1914054

• Inchi： 1S/C10H12BrNO/c11-7-3-4-10(13)8(6-7)9-2-1-5-12-9/h3-4,6,9,12-13H,1-2,5H2
• InChI Key： UUSBTLBYOFJTKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1CCCN1)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-bromo-2-(pyrrolidin-2-yl)phenol

Introduction to 4-bromo-2-(pyrrolidin-2-yl)phenol (CAS No. 1337798-65-8) in Modern Chemical and Pharmaceutical Research

The compound 4-bromo-2-(pyrrolidin-2-yl)phenol, identified by the CAS number 1337798-65-8, represents a significant advancement in the realm of chemical and pharmaceutical research. This molecule, featuring a brominated phenolic core linked to a pyrrolidine moiety, has garnered attention due to its versatile structural properties and potential applications in drug discovery and molecular biology. The combination of a bromine substituent and a nitrogen-containing heterocycle makes this compound a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on the synthesis of heterocyclic compounds, recognizing their role in modulating biological pathways and enhancing drug efficacy. The presence of the pyrrolidine ring in 4-bromo-2-(pyrrolidin-2-yl)phenol contributes to its ability to interact with biological targets, including enzymes and receptors, which is crucial for designing small-molecule inhibitors. This structural feature has been leveraged in the development of compounds targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of 4-bromo-2-(pyrrolidin-2-yl)phenol is its potential as a building block for more complex molecules. The bromine atom at the 4-position of the phenol ring provides a reactive site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents, enabling the creation of libraries of derivatives with tailored biological activities. Such methodologies are central to modern drug discovery pipelines, where high-throughput screening is often employed to identify lead compounds.

Recent studies have highlighted the importance of phenolic compounds in medicinal chemistry due to their antioxidant and anti-inflammatory properties. The hydroxyl group in 4-bromo-2-(pyrrolidin-2-yl)phenol not only contributes to its solubility but also participates in hydrogen bonding interactions, which are critical for binding affinity and selectivity. Additionally, the bromine substituent can influence electronic properties, affecting reactivity and metabolic stability. These characteristics make this compound an attractive candidate for further exploration.

The synthesis of 4-bromo-2-(pyrrolidin-2-yl)phenol involves multi-step organic transformations that showcase modern synthetic techniques. Advanced catalytic systems and green chemistry principles have been employed to optimize yield and minimize waste. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient construction of the pyrrolidinephenol core, while protecting group strategies have been utilized to ensure regioselectivity during functionalization. These synthetic approaches align with global trends toward sustainable chemistry practices.

In the context of drug development, 4-bromo-2-(pyrrolidin-2-yl)phenol has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, making them attractive targets for therapeutic intervention. By modifying the structure of this compound, researchers aim to develop molecules that selectively inhibit aberrant kinase activity associated with diseases such as cancer and autoimmune disorders. Preliminary computational studies suggest that derivatized forms of this scaffold may exhibit high binding affinity to target kinases.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been used to predict binding modes and interactions between 4-bromo-2-(pyrrolidin-2-yl)phenol derivatives and biological targets. These simulations help guide synthetic efforts by identifying key structural features that enhance potency and selectivity. Additionally, virtual screening methods have been employed to identify promising analogs from large compound libraries, streamlining the drug discovery process.

Another area where 4-bromo-2-(pyrrolidin-2-yl)phenol shows promise is in the development of probes for biochemical assays. Researchers are exploring its use as a tool compound to study enzyme mechanisms and pathway dynamics. By incorporating fluorescent or luminescent tags into derivatives of this molecule, scientists can gain insights into biological processes at a molecular level. Such probes are invaluable for understanding disease mechanisms and validating potential drug targets.

The versatility of 4-bromo-2-(pyrrolidin-2-yl)phenol extends beyond pharmaceutical applications into materials science. Its unique structural motifs have inspired research into novel polymers and functional materials with applications in electronics and biomedicine. For instance, conjugated polymers incorporating this scaffold have been investigated for their optoelectronic properties, demonstrating potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Future directions in the study of 4-bromo-2-(pyrrolidin-2-yl)phenol include exploring its pharmacokinetic properties through structure-based drug design principles. Understanding how modifications to this scaffold influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) will be crucial for translating preclinical findings into clinical success. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing these goals.

In conclusion,4-bromo-2-(pyrrolidin-2-ylyphenol (CAS No. 1337798–65–8) stands as a testament to the innovative spirit driving chemical research today. Its unique structural features offer broad utility across multiple domains, from drug discovery to materials science。With continued investigation,this compound is poised to contribute significantly to advancements in medicine and technology。The intersection of organic synthesis，computational modeling，and biological research exemplifies how interdisciplinary approaches can unlock new possibilities。As scientists delve deeper into its potential，the impact of such foundational molecules will undoubtedly shape future therapeutic landscapes。